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Bupirimate Profile and Fungicide Comparison

The table below summarizes key characteristics of bupirimate and general information on other systemic

fungicide classes used for similar purposes.

DMI Fungicides

Qol Fungicides

Aspect Bupirimate . T SDHI Fungicides
(e.g., Triazoles) (Strobilurins)

Chemical Pyrimidine Demethylation Quinone outside Succinate

Group sulfamate (FRAC Inhibitors (FRAC Inhibitors (FRAC Dehydrogenase
Code 8) [1] [2]. Code 3) [2]. Code 11) [2]. Inhibitors (FRAC

Code 7) [2].

Mode of Systemic; inhibits Systemic; inhibits Systemic; inhibits Systemic; inhibits

Action adenosine sterol mitochondrial mitochondrial
deaminase, demethylation, respiration by respiration by

affecting nucleic
acid metabolism
(RNA synthesis)

[3] [1].

disrupting fungal
cell membrane
synthesis [2].

binding to the
cytochrome bcl
complex [2].

binding to succinate
dehydrogenase [2].
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DMI Fungicides

Qol Fungicides

Aspect Bupirimate . L SDHI Fungicides
(e.g., Triazoles) (Strobilurins)

Primary Powdery mildews  Broad-spectrum, Broad-spectrum, Broad-spectrum,

Target [4] [1]. including powdery including powdery including powdery
mildews [2]. mildews [2]. mildews [2].

Resistance Considered a Widespread Widespread Resistance

Risk & high-risk resistance resistance development is a

Documented pathogen for reported in reported in known and growing

Issues resistance powdery mildew powdery mildew concern [2].

development [5]

2.

populations [5] [2].

populations [5] [2].

Experimental Data and Detection Methodologies

While direct comparative efficacy data is limited in the search results, recent studies provide insights into

residue levels and advanced detection techniques.

¢ Residue Data from Field Trials: A 2025 study on cucumbers in China applied a mixture of
trifloxystrobin (a Qol fungicide) and bupirimate. At 3 days after the final application, terminal residues
of bupirimate were found to be between <0.01 to 0.076 mg/kg, and its metabolite, ethirimol, was
between <0.01 to 0.04 mg/kg [6]. This data is crucial for understanding the dissipation kinetics and
setting pre-harvest intervals.

e Advanced Detection Protocol: A 2024 study developed a highly sensitive immunochromatographic
strip for detecting bupirimate residues in fruits and vegetables [3]. This method can deliver results
within 10 minutes and has a detection limit of 0.55 ng/mL (ppb), demonstrating high specificity for
bupirimate with minimal cross-reactivity to other fungicides [3].

The workflow for this rapid detection method is outlined below:
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(Start Sample PreparatiOID

:

Extract sample with methanol

:

Dilute extract with PBS buffer

:

(Apply 100 pL to test strip)

:

(Incubate for 10 minutes)

@ead result visually or with a strip readea

Click to download full resolution via product page

Resistance Management Context

The challenge of fungicide resistance is critical for powdery mildew control. Research indicates that major
powdery mildew species are considered high-risk pathogens and have developed resistance to several key
fungicide classes, including DMIs, Qols, and SDHIs [5] [2]. The molecular mechanisms behind this
resistance often involve target-site mutations in the genes encoding the proteins these fungicides inhibit [2].
This context underscores the importance of using fungicides with different modes of action in rotation or
mixture to manage resistance. Bupirimate, with its distinct FRAC 8 group, can be a valuable component in

such strategies.
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Key Performance Takeaways

¢ Specificity: Bupirimate is a specialist fungicide highly effective against powdery mildew, offering a
targeted approach [4] [1].

e Mode of Action: Its unique mechanism (FRAC Group 8) makes it a valuable tool for managing
resistance against more widely used fungicide classes like DMIs, Qols, and SDHIs [1] [2].

o Safety Profile: It is recognized for its low mammalian toxicity and is also considered non-toxic to
bees, which is a significant advantage for integrated pest management programs [4] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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